Cas no 10254-07-6 (2-Chloro-N-(diphenylmethyl)acetamide)

2-Chloro-N-(diphenylmethyl)acetamide is a chloroacetamide derivative featuring a diphenylmethyl substituent on the nitrogen atom. This compound is of interest in synthetic organic chemistry due to its reactive chloroacetyl group, which facilitates nucleophilic substitution reactions, making it a versatile intermediate for the preparation of more complex molecules. The diphenylmethyl moiety enhances steric and electronic properties, potentially influencing reactivity and selectivity in synthetic applications. Its crystalline solid form and defined molecular structure allow for precise handling in laboratory settings. This compound is primarily utilized in pharmaceutical and agrochemical research, where it serves as a building block for the development of biologically active compounds.
2-Chloro-N-(diphenylmethyl)acetamide structure
10254-07-6 structure
Product Name:2-Chloro-N-(diphenylmethyl)acetamide
CAS No:10254-07-6
MF:C15H14ClNO
MW:259.730762958527
CID:118475
PubChem ID:2317158
Update Time:2025-10-12

2-Chloro-N-(diphenylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-(diphenylmethyl)-
    • N-benzhydryl-2-chloroacetamide
    • (2-chloroacetylamino)diphenylmethane
    • 2-chloro-N-(diphenylmethyl)acetamide
    • chloroacetylaminodiphenylmethane
    • N-(chloroacetyl)diphenylmethylamine
    • N-(diphenylmethyl)-2-chloroacetamide
    • N-2-chloroethanoyl-(diphenylmethyl)amine
    • N-Benzhydryl-2-chloro-acetamide
    • N-benzhydryl-chloroacetamide
    • N-diphenylmethylchloroacetamide
    • 2-chloro-N-[di(phenyl)methyl]acetamide
    • 2-chloro-N-[di(phenyl)methyl]ethanamide
    • EN300-01650
    • MFCD01000034
    • Z56755219
    • Acetamide, 2-chloro-N-(diphenylmethyl)-
    • 10254-07-6
    • AKOS000369816
    • LS-08882
    • CS-0116879
    • 1-chloroacetylamino-1,1-diphenylmethane
    • DTXSID30368044
    • SCHEMBL4665022
    • YNIDNLNUYCFFTA-UHFFFAOYSA-N
    • ALBB-026178
    • STL382146
    • G73521
    • 2-Chloro-N-(diphenylmethyl)acetamide
    • Inchi: 1S/C15H14ClNO/c16-11-14(18)17-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,17,18)
    • InChI Key: YNIDNLNUYCFFTA-UHFFFAOYSA-N
    • SMILES: ClCC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 259.07600
  • Monoisotopic Mass: 259.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • PSA: 29.10000
  • LogP: 3.52190
  • Vapor Pressure: No date available

2-Chloro-N-(diphenylmethyl)acetamide Security Information

2-Chloro-N-(diphenylmethyl)acetamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 2-Chloro-N-(diphenylmethyl)acetamide

2-Chloro-N-(diphenylmethyl)acetamide: A Comprehensive Overview

The compound with CAS No. 10254-07-6, commonly referred to as 2-Chloro-N-(diphenylmethyl)acetamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical properties, and current research advancements related to this compound.

2-Chloro-N-(diphenylmethyl)acetamide is an organic compound characterized by its acetamide functional group and a diphenylmethyl substituent. The presence of the chlorine atom at the second position of the acetyl group introduces distinct chemical reactivity, making it a valuable molecule for further exploration. Recent studies have highlighted its role in drug design, where its structural flexibility and reactivity are leveraged to develop novel therapeutic agents.

The synthesis of 2-Chloro-N-(diphenylmethyl)acetamide involves a multi-step process, often starting from readily available starting materials. Researchers have explored various methodologies, including nucleophilic substitution reactions and coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the yield but also minimized the environmental impact of the synthesis process.

In terms of physical properties, 2-Chloro-N-(diphenylmethyl)acetamide exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various chemical transformations. The compound's stability under different conditions has been extensively studied, with results indicating that it remains stable under moderate thermal and oxidative conditions.

Recent research has focused on the application of 2-Chloro-N-(diphenylmethyl)acetamide in medicinal chemistry. Its ability to act as a precursor for bioactive molecules has been explored in several studies. For instance, researchers have utilized this compound as a building block for synthesizing inhibitors of key enzymes involved in neurodegenerative diseases. The findings suggest that derivatives of this compound exhibit promising biological activity, paving the way for further exploration in drug discovery.

Moreover, the environmental impact of 2-Chloro-N-(diphenylmethyl)acetamide has been a topic of interest. Studies have examined its biodegradation potential and toxicity profile, with results indicating that it undergoes slow degradation under aerobic conditions. These insights are crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 2-Chloro-N-(diphenylmethyl)acetamide (CAS No. 10254-07-6) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique chemical properties and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing scientific research.

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